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Compound of Interest |

Compound Name: Cy5-PEG5-amine hydrochloride
Cat. No.: B12420199
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cy5-PEG5-amine hydrochloride,
a fluorescent labeling reagent crucial for a variety of applications in research and drug
development. This document details its physicochemical properties, outlines key experimental
protocols for its use in bioconjugation, and illustrates the underlying chemical principles and
workflows.

Core Compound Specifications

Cy5-PEG5-amine hydrochloride is a bifunctional molecule that incorporates the far-red
fluorescent dye, Cy5, and a reactive primary amine, separated by a hydrophilic 5-unit
polyethylene glycol (PEG) spacer. The hydrochloride salt form enhances its handling and
solubility characteristics. Notably, a specific CAS number has not been assigned to this
compound.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for Cy5-PEG5-amine hydrochloride,
compiled from various suppliers.
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Property Value Source
Molecular Formula Ca4He6Cl2N4Os [1112]
Molecular Weight ~817.9 g/mol [11[2][3]
Purity >95% [1]
Excitation Maximum (Aex) 646 - 649 nm [1112]
Emission Maximum (Aem) 662 - 670 nm [1][2]

Molar Extinction Coefficient

~232,000 cm~—iM~t at 646 nm

[2]

Solubility

DMSO, DMF, DCM

[2]

Low solubility in water

[2]

Storage Conditions

-20°C, protected from light

[1]2]

Chemical Reactivity and Applications

The terminal primary amine group of Cy5-PEG5-amine is nucleophilic and can be readily

conjugated to various electrophilic functional groups. This reactivity is the basis for its

widespread use in labeling biomolecules. The hydrophilic PEG spacer serves to increase the

water solubility of the dye and the resulting conjugate, which can help to prevent aggregation

and reduce non-specific binding.[1][2]

Key Applications Include:

o Fluorescent Labeling: Covalent attachment to proteins, antibodies, peptides, and

oligonucleotides for visualization and quantification in techniques such as fluorescence

microscopy, flow cytometry, western blotting, and ELISA.[4]

¢ PROTAC Synthesis: Used as a fluorescent PEG linker in the synthesis of Proteolysis
Targeting Chimeras (PROTACS).[5]

» Nanoparticle Functionalization: Surface modification of nanopatrticles for in vivo and in vitro

imaging and tracking.
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Amide Bond Formation: The Core Reaction

The most common application of Cy5-PEG5-amine involves the formation of a stable amide
bond with a carboxylic acid group on a target molecule. This reaction is typically facilitated by a
carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in the
presence of N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS, to increase
efficiency and create a more stable intermediate.[6][7]
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Carbodiimide-mediated amide bond formation.

Experimental Protocols

The following sections provide detailed methodologies for common bioconjugation applications
of Cy5-PEG5-amine hydrochloride.
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Protocol: Labeling of Proteins via Carbodiimide
Chemistry

This protocol describes the covalent conjugation of Cy5-PEG5-amine to a protein containing

accessible carboxylic acid groups (e.g., aspartic acid, glutamic acid, or a C-terminus).

Materials:

Protein of interest in an amine-free buffer (e.g., MES buffer).

Cy5-PEG5-amine hydrochloride.

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Sulfo-NHS (N-hydroxysulfosuccinimide).

Activation Buffer: 50 mM MES, pH 6.0.[6]

Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-8.0.

Quenching Solution: 1 M Tris-HCI, pH 8.0 or 1 M hydroxylamine, pH 8.5.

Purification column (e.g., Sephadex G-25) for desalting.

Procedure:

Protein Preparation: Dissolve the protein in Activation Buffer at a concentration of 2-10
mg/mL. Ensure the buffer is free of primary amines.

Activation of Carboxyl Groups:

o Immediately before use, prepare a 10 mg/mL solution of both EDC and Sulfo-NHS in cold
Activation Buffer.

o Add a 10-20 fold molar excess of EDC and Sulfo-NHS to the protein solution.

o Incubate for 15-30 minutes at room temperature to form the amine-reactive Sulfo-NHS
ester intermediate.[6]
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e Conjugation Reaction:

o Dissolve Cy5-PEG5-amine hydrochloride in an appropriate solvent (e.g., DMSO) and
immediately add it to the activated protein solution. A 10-20 fold molar excess of the dye
over the protein is a common starting point.

o Adjust the pH of the reaction mixture to 7.2-8.0 by adding Coupling Buffer.
o Incubate for 2 hours at room temperature, protected from light.

e Quenching: Add Quenching Solution to a final concentration of 20-50 mM to stop the
reaction by consuming any unreacted Sulfo-NHS esters. Incubate for 30 minutes.[6]

 Purification: Remove excess, unconjugated dye and reaction byproducts by passing the
reaction mixture through a desalting column (e.g., Sephadex G-25) equilibrated with a
suitable storage buffer (e.g., PBS). The first colored fraction to elute will be the Cy5-labeled
protein.[4]

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b12420199/docs?utm_src=pdf-body#in-depth-technical-guide-cy5-peg5-amine-hydrochloride
https://www.echobiosystems.com/blog/general-protocol-for-coupling-biomolecules-to-carboxylate-particles-using-edcsulfo-nhs.html
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN01056.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Protein in
Amine-Free Buffer
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2. Activate Carboxyls
Add EDC + Sulfo-NHS
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'

3. Conjugation
Add Cy5-PEG5-Amine
(2 h, RT, dark)

l

4. Quench Reaction
Add Tris or Hydroxylamine
(30 min, RT)

l

5. Purify Conjugate
(Size Exclusion Chromatography)

End: Purified
Cy5-Labeled Protein
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Workflow for protein labeling with Cy5-PEG5-amine.

Protocol: Labeling of Amine-Modified Oligonucleotides
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This protocol is for labeling an oligonucleotide that has been synthesized with a terminal
carboxylic acid group.

Materials:

o Carboxy-modified oligonucleotide.

e Cy5-PEG5-amine hydrochloride.

o EDC and Sulfo-NHS.

 Activation Buffer: 50 mM MES, pH 6.0.

o Coupling Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.0-8.5.
e Nuclease-free water.

 Purification system (e.g., HPLC or gel filtration).

Procedure:

e Oligonucleotide Preparation: Dissolve the carboxy-modified oligonucleotide in Activation
Buffer.

o Activation: Add a 50-100 fold molar excess of freshly prepared EDC and Sulfo-NHS to the
oligonucleotide solution. Incubate for 30-60 minutes at room temperature.

o Conjugation:

[¢]

Dissolve Cy5-PEG5-amine hydrochloride in nuclease-free water or DMSO.

o

Add a 20-50 fold molar excess of the Cy5-PEG5-amine to the activated oligonucleotide.

[e]

Adjust the pH to 8.0-8.5 with the Coupling Buffer.

o

Incubate overnight at room temperature in the dark.

 Purification: Purify the labeled oligonucleotide from excess dye and reagents. Dual HPLC
purification is highly recommended for this application to ensure high purity.[8] Alternatively,
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ethanol precipitation can be used for initial cleanup, followed by gel filtration.

Start: Carboxy-Modified
Oligonucleotide

1. Dissolve Oligo
in MES Buffer

l

2. Activate Carboxyls
Add EDC + Sulfo-NHS
(30-60 min, RT)

'

3. Conjugation
Add Cy5-PEG5-Amine
(Overnight, RT, dark)

l

4. Purify Conjugate
(HPLC or Gel Filtration)

End: Purified
Cy5-Labeled Oligonucleotide
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Workflow for oligonucleotide labeling.

Conclusion

Cy5-PEG5-amine hydrochloride is a versatile and robust tool for the fluorescent labeling of
biomolecules. Its far-red spectral properties, coupled with the benefits of a hydrophilic PEG
spacer, make it an excellent choice for a wide range of applications in biological research and
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therapeutic development. Successful conjugation relies on careful control of reaction
conditions, particularly pH and buffer composition, and effective purification of the final product.
The protocols and data provided in this guide serve as a comprehensive resource for
researchers aiming to leverage this powerful reagent in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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